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Compound of Interest

Compound Name: Atigliflozin

Cat. No.: B1667672

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste are paramount for ensuring laboratory safety, environmental
protection, and regulatory compliance. This document provides a comprehensive, step-by-step
guide for the safe disposal of atigliflozin, an antihyperglycaemic drug candidate used in
research settings. Adherence to these procedures is essential to mitigate risks and uphold the
highest standards of laboratory practice.

Core Principles of Atigliflozin Disposal

The primary objective in disposing of atigliflozin is to prevent its release into the environment
and to ensure the safety of all personnel. As a potent, pharmacologically active substance,
atigliflozin must be managed as a regulated pharmaceutical waste stream from the point of
generation through to its final disposal. Under no circumstances should atigliflozin or its
containers be disposed of in standard trash or flushed down the drain. Improper disposal can
lead to the contamination of water systems and soil, posing a significant risk to ecosystems and
human health.

All waste materials contaminated with atigliflozin, including unused or expired compounds,
contaminated personal protective equipment (PPE), and empty containers, must be handled in
accordance with local, state, and federal regulations governing pharmaceutical and chemical
waste.
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Step-by-Step Disposal Protocol for Laboratory
Settings

The following protocol outlines the necessary steps for the safe and compliant disposal of
atigliflozin in a research and development environment.

1. Waste ldentification and Segregation:

« |dentify all atigliflozin waste streams: This includes pure atigliflozin, solutions containing
atigliflozin, contaminated labware (e.g., vials, pipette tips, gloves), and any materials used
for spill cleanup.

o Segregate atigliflozin waste: Do not mix atigliflozin waste with other incompatible chemical
waste. It should be collected in a designated, separate waste container.

2. Containerization:

o Use appropriate containers: Collect atigliflozin waste in a clearly labeled, leak-proof, and
sealable container. The container material should be compatible with the chemical properties
of atigliflozin and any solvents used.

o Secure closure: Ensure the waste container is tightly sealed at all times, except when adding
waste, to prevent spills and atmospheric release.

3. Labeling:

» Properly label the waste container: The label should be clear, legible, and securely affixed to
the container. At a minimum, the label must include:

The words "Hazardous Waste"

[¢]

o

The chemical name: "Atigliflozin"

The CAS Number: "647834-15-9"

o

[¢]

The primary hazard(s) associated with the waste (e.g., "Toxic,” "Pharmacologically Active")
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o The accumulation start date
o The name and contact information of the generating laboratory or researcher
4., Storage:

o Store in a designated area: Store the sealed and labeled waste container in a designated,
secure, and well-ventilated satellite accumulation area (SAA) or central hazardous waste
storage area.

e Secondary containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary containment bin to prevent the spread of material in
case of a leak.

5. Disposal:

e Engage a licensed waste management provider: The disposal of atigliflozin waste must be
handled by a licensed and reputable hazardous waste management company that
specializes in pharmaceutical or chemical waste.

¢ Incineration: The preferred method of disposal for pharmacologically active compounds like
atigliflozin is high-temperature incineration by a permitted facility. This ensures the complete
destruction of the active pharmaceutical ingredient.

e Documentation: Maintain a detailed inventory of all atigliflozin waste generated and ensure
that all shipping manifests and certificates of disposal are retained in accordance with
institutional and regulatory requirements.

Key Disposal Considerations and Regulatory
Summary
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Consideration

Requirement/Best Practice

Regulatory Framework
(General)

Waste Classification

Likely classified as a non-
hazardous pharmaceutical
waste, but should be managed
as hazardous waste as a best
practice to ensure full

compliance.

Resource Conservation and
Recovery Act (RCRA),
Environmental Protection
Agency (EPA) regulations, and
state-specific pharmaceutical

waste rules.

Leak-proof, sealable, and

Department of Transportation

(DOT) regulations for

Container Type chemically compatible o
_ transport; institutional EHS
containers. o
guidelines.
Must include "Hazardous
) Waste," chemical name, CAS ]
Labeling EPA and DOT requirements.

number, associated hazards,

and accumulation start date.

Disposal Method

High-temperature incineration
through a licensed hazardous

waste disposal facility.

RCRA and EPA regulations
mandate proper treatment and
disposal of pharmaceutical

waste.

Documentation

Maintain waste inventory,
manifests, and certificates of

disposal.

EPA and state environmental

agencies.

Atigliflozin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

atigliflozin waste in a laboratory setting.
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Workflow for the proper disposal of atigliflozin waste in a laboratory.
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 To cite this document: BenchChem. [Proper Disposal of Atigliflozin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667672#atigliflozin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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